7-Fluoro-1-aminonaphthalene hydrochloride
Description
7-Fluoro-1-aminonaphthalene hydrochloride is a chemical compound that has been widely used in scientific research for its unique properties. It is a fluorescent molecule that can be used as a probe to study various biological processes.
Scientific Research Applications
Fluorescence Probes for Detecting and Imaging
Naphthalene derivatives, such as 7-Fluoro-1-aminonaphthalene hydrochloride, are efficient fluorescence probes for detecting and imaging purposes . They exhibit unique photophysical and chemical properties, making them the most studied group of organic compounds . These derivatives have high quantum yield and excellent photostability due to their rigid plane and large π-electron conjugation . They are also used as part of target biomolecules .
Sensing and Selectivity Properties
Naphthalene-based fluorescence probes, including 7-Fluoro-1-aminonaphthalene hydrochloride, exhibit excellent sensing and selectivity properties towards anions and cations due to their hydrophobic nature . The selective binding and sensitivity action of small molecule naphthalene-based fluorescence probe BNBC were examined with the help of absorption and fluorescence spectroscopy .
Construction of Organic Electronic Appliances
Naphthalene derivatives are considered excellent candidates for the construction of organic electronic appliances . This is due to the improvement in photostability when introducing a naphthalene moiety in the conjugated probe system .
Polymer Synthesis
7-Fluoro-1-aminonaphthalene hydrochloride can be used in the synthesis of polymers . Thin 1-aminonaphthalene polymer films have been obtained for the first time by polymerization at the cathode and anode in dc discharge . The structure of the oligomers was investigated by IR and UV spectroscopy and cyclic voltammetry .
High-Performance Liquid Chromatography (HPLC)
A simple and precise reversed-phase high-performance liquid chromatography method was developed and validated for the determination of 1-fluoronaphthalene and its process-related impurities, 1-aminonaphthalene, 1-nitronaphthalene, naphthalene and 2-fluoronaphthalene . 1-Fluoronaphthalene is the key starting material for the synthesis of 7-Fluoro-1-aminonaphthalene hydrochloride .
properties
IUPAC Name |
7-fluoronaphthalen-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FN.ClH/c11-8-5-4-7-2-1-3-10(12)9(7)6-8;/h1-6H,12H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVTKLSZJPBQLSE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(C=C2)F)C(=C1)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Fluoro-1-aminonaphthalene hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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